Cas no 2091638-05-8 (7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol)
![7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol structure](https://www.kuujia.com/scimg/cas/2091638-05-8x500.png)
7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol Chemical and Physical Properties
Names and Identifiers
-
- 7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol
-
- Inchi: 1S/C8H15NO/c1-7(2)3-6(10)8(7)4-9-5-8/h6,9-10H,3-5H2,1-2H3
- InChI Key: LLQAGACUROJRKX-UHFFFAOYSA-N
- SMILES: C1C2(C(C)(C)CC2O)CN1
7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1167-100MG |
7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol |
2091638-05-8 | 95% | 100MG |
¥ 3,201.00 | 2023-03-15 | |
Ambeed | A464437-1g |
7,7-Dimethyl-2-azaspiro[3.3]heptan-5-ol |
2091638-05-8 | 98% | 1g |
$1977.0 | 2024-07-28 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1167-5G |
7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol |
2091638-05-8 | 95% | 5g |
¥ 38,412.00 | 2023-03-15 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1167-250MG |
7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol |
2091638-05-8 | 95% | 250MG |
¥ 5,121.00 | 2023-03-15 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1167-500MG |
7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol |
2091638-05-8 | 95% | 500MG |
¥ 8,540.00 | 2023-03-15 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1167-1G |
7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol |
2091638-05-8 | 95% | 1g |
¥ 12,804.00 | 2023-03-15 |
7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol Related Literature
-
Joseph F. Parker,Christopher N. Chervin,Eric S. Nelson,Debra R. Rolison,Jeffrey W. Long Energy Environ. Sci., 2014,7, 1117-1124
-
2. Spectroscopic studies of the optical properties of carbon dots: recent advances and future prospectsQingnan Zhao,Wei Song,Bing Zhao,Bai Yang Mater. Chem. Front., 2020,4, 472-488
-
Ana González Moreno,Pilar Prieto,M. Carmen Ruiz Delgado,Eva Domínguez,Antonio Heredia Phys. Chem. Chem. Phys., 2021,23, 18068-18077
-
Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
Additional information on 7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol
Professional Introduction to Compound with CAS No. 2091638-05-8 and Product Name: 7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol
The compound with the CAS number 2091638-05-8 and the product name 7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of spirocyclic azaspiranes, which have garnered considerable attention due to their unique structural properties and potential biological activities. The spirocyclic framework of this molecule contributes to its stability and reactivity, making it a valuable scaffold for further chemical modifications and derivatization.
In recent years, there has been growing interest in azaspiranes due to their demonstrated pharmacological properties. The 7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol structure exhibits promising characteristics that make it suitable for various applications in drug discovery and development. Its molecular architecture allows for interactions with biological targets, which has led to investigations into its potential as an intermediate in the synthesis of bioactive molecules.
The synthesis of 7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The spirocyclic core is formed through a reaction between two key precursors, which are then functionalized to introduce the desired substituents. This process underscores the importance of precision and control in chemical manufacturing, ensuring that the final product meets the stringent requirements of pharmaceutical applications.
One of the most compelling aspects of 7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol is its potential as a lead compound in medicinal chemistry. Researchers have been exploring its interactions with various biological systems, particularly focusing on its effects on enzyme inhibition and receptor binding. Preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders and inflammatory conditions, making it an attractive candidate for further investigation.
The structural features of 7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol also make it a versatile platform for drug design. The presence of both methyl and hydroxyl groups provides multiple sites for chemical modification, allowing chemists to tailor the molecule's properties for specific therapeutic targets. This flexibility is crucial in developing novel drugs that can effectively interact with biological pathways while minimizing off-target effects.
Recent advancements in computational chemistry have further enhanced the understanding of 7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol's behavior. Molecular modeling studies have provided insights into its binding affinity and metabolic stability, which are critical factors in drug development. These computational approaches complement experimental work by predicting how the compound will interact with biological targets and degrade over time.
The potential applications of 7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol extend beyond traditional pharmaceuticals. Its unique structure has sparked interest in materials science, where spirocyclic compounds are being explored for their potential use in organic electronics and nanotechnology. The stability and reactivity of this molecule make it a promising candidate for developing new materials with enhanced performance characteristics.
In conclusion, 7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol, identified by CAS number 2091638-05-8, represents a significant contribution to the field of chemical biology and pharmaceutical research. Its structural complexity and potential biological activities make it a valuable compound for further study and development. As research continues to uncover new applications for this molecule, its importance in both medicinal chemistry and materials science is likely to grow.
2091638-05-8 (7,7-dimethyl-2-azaspiro[3.3]heptan-5-ol) Related Products
- 1427024-25-6(Ethyl 5-amino-4-bromo-1-(1-ethylpropyl)pyrazole-3-carboxylate)
- 2229621-75-2(1-{5-chlorothieno3,2-bpyridin-2-yl}-2,2,2-trifluoroethan-1-ol)
- 1339525-73-3((1-methoxybutan-2-yl)(thiophen-2-yl)methylamine)
- 514216-44-5(4,5-Dichloro-2-methylpyridine)
- 69810-77-1(1-(3-methylphenyl)ethane-1,2-diamine)
- 1864125-83-6(1-(5-amino-2-fluorophenyl)pentan-1-one)
- 1241725-65-4(O1-tert-butyl O3-methyl 5-fluoropiperidine-1,3-dicarboxylate)
- 1038280-79-3(1-(2-bromophenyl)ethyl(3-methoxypropyl)amine)
- 938014-02-9(N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylbutanamide)
- 2172587-36-7(4-(1-amino-3-methoxycyclobutyl)oxan-4-ol)
